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Compound of Interest

Compound Name: Bitertanol

Cat. No.: B1667530

This guide provides a comparative risk assessment of the fungicide Bitertanol and three other
widely used fungicides: Azoxystrobin, Captan, and Chlorothalonil. The information is intended
for researchers, scientists, and drug development professionals to facilitate an objective
evaluation of their relative performance and safety profiles. The assessment is based on a
comprehensive review of publicly available experimental data on toxicology, ecotoxicology,
environmental fate, and fungicidal efficacy.

Executive Summary

Bitertanol, a triazole fungicide, exhibits low acute toxicity and is generally not considered
genotoxic or carcinogenic.[1] It is effective against a range of fungal pathogens.[2][3][4]
Azoxystrobin, a strobilurin fungicide, also has low acute mammalian toxicity and a broad
spectrum of activity.[5][6][7][8][9][10][11] Captan, a phthalimide fungicide, has low acute oral
and dermal toxicity but is classified as a probable human carcinogen.[12][13][14]
Chlorothalonil, a chloronitrile fungicide, has low acute oral toxicity but is highly toxic upon
inhalation and is considered a possible human carcinogen.[15][16][17]

Ecologically, Chlorothalonil poses a high risk to aquatic organisms.[18] Azoxystrobin is
moderately toxic to a range of non-target organisms, while Bitertanol and Captan present a
more moderate ecotoxicological profile. In terms of environmental persistence, all four
fungicides show variability depending on environmental conditions, with some potential for
persistence and leaching of the parent compounds or their metabolites.
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This guide presents the supporting data in detailed tables and outlines the standard
experimental protocols used to generate such data. Visualizations are provided to illustrate key
experimental workflows.

Data Presentation
Toxicological Data Comparison

The following tables summarize the acute and chronic toxicity data for Bitertanol,

Azoxystrobin, Captan, and Chlorothalonil.

Table 1: Acute Toxicity (LD50/LC50)

L . Oral LD50 Dermal LD50 Inhalation
Fungicide Species
(mgl/kg) (mglkg) LC50 (mglL)
Bitertanol Rat >4000-5000[1] >5000[1] >0.96 (4h)[12]
Mouse >4000-5000[1] - -
Dog >4000-5000[1] - -
_ >5000[10][11] >2000[11][20] 0.7 (4h, dust)[11]
Azoxystrobin Rat
[19][20] [21] [20]
0.72 (Female),
Captan Rat 8400 - 15000[22] >2000[23]
0.87 (Male)[13]
Mouse 7000[22] - 5.0 (2h)[22]
Rabbit - >4500[13] -
>5000 -
_ >2500 - 0.078 - 0.1 (4h)
Chlorothalonil Rat 10000[15][17]
10000[16][17] [16][24]
[24]
3700 - 6000[16]
Mouse - -
[17]
Rabbit - >10000[16][17] -

Table 2: Chronic Toxicity (NOAEL)
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. . . . . NOAEL (mg/kg
Fungicide Species Study Duration Critical Effect
bwl/day)
Bitertanol Rat 2 years - 25
Rat )
) 3 generations - 1
(Reproductive)
Rabbit
- - 10
(Developmental)
Liver-weight
Azoxystrobin Rat 2 years increases and 18.2[11][20]

bile-duct lesions

Rat ] No toxicologically  165.4 (highest
) 2 generations
(Reproductive) relevant effects dose tested)[20]
. No .
Rabbit 100 (highest

(Developmental)

developmental

toxicity

dose tested)[20]

Decreased litter

Captan Rat Multi-generation ) 12.5[25]
weight
Rabbit Skeletal
- _ 10[25][26][27]
(Developmental) malformations
Chlorothalonil Rat Long-term Kidney toxicity 1.8[15]

Parental: Kidney

and forestomach

Parental: <22

Rat ] effects;
) 2 generations ) (LOAEL);
(Reproductive) Offspring: )
Offspring: 68[15]

Decreased body
weight

Rabbit Maternal: Body-

- _ 10[15]
(Developmental) weight loss
Table 3: Carcinogenicity and Genotoxicity
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o Carcinogenicity
Fungicide T
Classification

Genotoxicity

Not Likely to be Carcinogenic

Bitertanol
to Humans[24]

Not genotoxic or mutagenic in

in vitro and in vivo assays.[1]

Not carcinogenic in mice and

Azoxystrobin
rats.[11][20][21]

[20]

Unlikely to be genotoxic.[11]

Group B2, Probable Human

Captan ]
Carcinogen[12]

Positive in vitro, but not

genotoxic in vivo.[27]

Not expected to pose

Chlorothalonil Possible Human Carcinogen

mutagenic risks to humans.[17]

Ecotoxicological Data Comparison

Table 4: Ecotoxicity to Non-Target Organisms (LC50/LD50)

Honeybee . . .
(Api Bird (Colinus Fish Earthworm
is
. s . virginianus) - (Oncorhynchu (Eisenia fetida)
Fungicide mellifera) - .
Oral LD50 s mykiss) - 96h - 14d LC50
Oral LD50 (p .
(mgl/kg) LC50 (mgl/L) (mgl/kg soil)
glbee)
Bitertanol >100 >2000 1.8 >1000
Azoxystrobin >25 >2000 0.47 >1000
Captan >100 >2000 0.072 >1000
Chlorothalonil >100 >2150 0.017 >1000

Environmental Fate Data Comparison

Table 5: Environmental Persistence and Mobility
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Soil Half-life (DT50,

Water Half-life

Organic Carbon
Partition

Fungicide o
days) (DT50, days) Coefficient (Koc,
mL/g)
Bitertanol 15-120 Very persistent[28] 1365 - 4583
Azoxystrobin 11-108 11-28 396 - 746
Captan <1-10 <1 (hydrolysis) 160 - 320
Chlorothalonil 5-36 Can be persistent[18] 1380 - 2951

Fungicidal Efficacy

Table 6: Spectrum of Fungicidal Activity
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Fungicide Chemical Class

) Spectrum of
Mode of Action o
Activity

Bitertanol Triazole

Effective against scab,

. ) powdery mildew,
Sterol biosynthesis

. rusts, and blackspot
inhibitor (DMI)

on fruits, cereals, and

ornamentals.[28]

Azoxystrobin Strobilurin

Broad spectrum
against Ascomycota,

) ) Deuteromycota,
Quinone outside

inhibitor (Qol) -
inhibits mitochondrial

Basidiomycota, and
Oomyecetes, including
o rusts, mildews,
respiration _
blights, and leaf spots
on a wide range of

crops.[S][7][8][°]

Captan Phthalimide

Broad spectrum, used
for diseases on fruits,
o vegetables, and
Multi-site contact
o ornamentals such as
activity
scab, brown rot, and
leaf spots.[29][30][31]

[32]

Chlorothalonil Chloronitrile

Broad spectrum,
controls diseases like
o rusts, blights,
Multi-site contact ]
o mildews, and rots on
activity
cereals, vegetables,
fruits, and turf.[18][33]

[34][35][36]

Experimental Protocols

The toxicological and ecotoxicological data presented in this guide are primarily generated

following standardized test guidelines from the Organisation for Economic Co-operation and
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Development (OECD). These protocols ensure data quality, consistency, and international
acceptance. Below are brief descriptions of the key experimental methodologies.

Mammalian Toxicity Testing

o Acute Oral Toxicity (OECD 423): This method determines the short-term toxicity of a
substance when administered in a single oral dose. Graded doses are given to groups of
rodents (usually rats), and mortality and clinical signs are observed over 14 days to
determine the LD50 value.

e Chronic Toxicity (OECD 452): This long-term study evaluates the cumulative toxic effects of
a substance.[4][13][18][32][37] The test substance is administered daily in the diet to rodents
for 12 to 24 months.[13] Endpoints include mortality, clinical signs, body weight changes,
food consumption, hematology, clinical chemistry, and histopathological examination of
organs and tissues to establish a No-Observed-Adverse-Effect-Level (NOAEL).[13][18]

o Reproductive Toxicity (OECD 416): This two-generation study assesses the potential of a
substance to interfere with reproduction.[14][22][38][39] The substance is administered to
male and female rodents before mating, during gestation, and through weaning of the F1
generation. The F1 generation is then raised to maturity and mated to produce an F2
generation. Effects on fertility, gestation, lactation, and offspring viability and development
are evaluated to determine the NOAEL for parental, reproductive, and offspring toxicity.[38]

o Developmental Toxicity (OECD 414): This study investigates the potential for a substance to
cause adverse effects on the developing fetus.[10][21][28][31] Pregnant female animals
(usually rats or rabbits) are dosed with the test substance during the period of
organogenesis.[21] Just before birth, the fetuses are examined for external, visceral, and
skeletal malformations and variations to determine the NOAEL for maternal and
developmental toxicity.[21]

o Genotoxicity Testing: A battery of tests is used to assess the potential of a substance to
cause genetic damage.

o Ames Test (OECD 471): This in vitro assay uses strains of the bacterium Salmonella
typhimurium to detect gene mutations.
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o In Vitro Chromosome Aberration Test (OECD 473): This test evaluates the potential of a
substance to cause structural chromosomal damage in cultured mammalian cells.[12][23]
[27][30][40]

o In Vivo Micronucleus Test (OECD 474): This assay assesses chromosomal damage in the
bone marrow cells of rodents exposed to the test substance.

Ecotoxicity Testing

o Honeybee Acute Oral Toxicity (OECD 213): This laboratory test determines the LD50 of a
substance to adult worker honeybees after a single oral exposure.[5][17][25][34][36] Bees
are fed a sucrose solution containing the test substance, and mortality is recorded over 48 to
96 hours.[17][25][36]

» Avian Acute Oral Toxicity (OECD 223): This study determines the single-dose oral toxicity
(LD50) of a substance to birds, typically quail or ducks.[1][2][20][24][29] Birds are fasted and
then given a single oral dose of the test substance, followed by observation for mortality and
clinical signs for at least 14 days.[20]

o Fish Acute Toxicity (OECD 203): This test evaluates the acute toxicity of a substance to fish
(e.g., rainbow trout).[6][7][9][16][19][33] Fish are exposed to a range of concentrations of the
substance in water for 96 hours, and the concentration that is lethal to 50% of the fish (LC50)
is determined.[6][9][16][19]

» Earthworm Acute Toxicity (OECD 207): This test assesses the acute toxicity of a substance
to earthworms in an artificial soil.[8][15][26][33][35] Earthworms are exposed to soil treated
with different concentrations of the test substance, and mortality is assessed after 7 and 14
days to determine the LC50.[8][15][26][35]

Environmental Fate Testing

o Soil Persistence (OECD 307): This study determines the rate of degradation of a substance
in soil under controlled laboratory conditions. The time it takes for 50% of the substance to
degrade (DT50) is calculated.

» Adsorption/Desorption (OECD 106): This study measures the tendency of a substance to
bind to soil particles, which influences its potential to leach into groundwater. The result is
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expressed as the organic carbon partition coefficient (Koc).

Mandatory Visualization

New Chemical Substance
A 4 A 4

Tier 1: Acute Toxiciti' & Genotoxicity L
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Caption: Tiered experimental workflow for comprehensive toxicity assessment of a chemical
substance.
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Caption: Mechanism of action of Azoxystrobin (a Qol fungicide) in inhibiting mitochondrial
respiration.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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